Cas no 850911-05-6 (4-butyl(ethyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-butyl(ethyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850911-05-6
• MF: C₂₂H₂₇N₃O₃S₂
• MW: 445.598082780838
• CID: 6285366
• PubChem ID: 2152748
• Update Time: 2025-10-28

4-butyl(ethyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(ethyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 4-[butyl(ethyl)sulfamoyl]-N-[(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• (Z)-4-(N-butyl-N-ethylsulfamoyl)-N-(3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• AKOS024584496
• F0566-0415
• 4-[butyl(ethyl)sulfamoyl]-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• 850911-05-6

• Inchi： 1S/C22H27N3O3S2/c1-5-7-15-25(6-2)30(27,28)18-13-11-17(12-14-18)21(26)23-22-24(4)20-16(3)9-8-10-19(20)29-22/h8-14H,5-7,15H2,1-4H3/b23-22-
• InChI Key： HXDUCSYRBXCBLY-FCQUAONHSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(C)C3C(C)=CC=CC=3S/2)=O)=CC=1)(N(CC)CCCC)(=O)=O

Computed Properties

• Exact Mass: 445.14938408g/mol
• Monoisotopic Mass: 445.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų

Additional information on 4-butyl(ethyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Professional Introduction to Compound with CAS No. 850911-05-6 and Product Name: 4-butyl(ethyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Compound with the CAS number 850911-05-6 and the product name 4-butyl(ethyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The structural complexity of this molecule, featuring a 4-butyl(ethyl)sulfamoyl group and a N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The 4-butyl(ethyl)sulfamoyl moiety is known for its ability to modulate enzyme activity and receptor binding. This functional group has been extensively studied in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases. The presence of this group in the compound under discussion suggests that it may exhibit similar modulatory effects, potentially making it useful in therapeutic applications where enzyme inhibition or receptor interaction is desired.

On the other hand, the N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide component introduces a benzothiazole ring system, which is well-documented for its broad spectrum of biological activities. Benzothiazole derivatives are known to possess antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the double bond (indicated by the (2Z) notation) and the substitution pattern on the benzothiazole ring contribute to its unique chemical and biological profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of such complex molecules with biological targets with high accuracy. Molecular docking studies have shown that this compound may interact with various proteins involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration. The predicted binding affinities and interaction modes provide valuable insights into its potential mechanism of action.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial experiments suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The 4-butyl(ethyl)sulfamoyl group appears to play a crucial role in this inhibition by directly interacting with the active site of the target enzyme. Furthermore, the benzothiazole moiety contributes to stabilizing the enzyme-inhibitor complex through hydrophobic interactions and hydrogen bonding.

The structural features of this compound also make it an attractive scaffold for further derivatization. By modifying either the 4-butyl(ethyl)sulfamoyl group or the benzothiazole ring system, researchers can fine-tune its pharmacological properties to enhance potency or selectivity. This flexibility is particularly valuable in drug discovery pipelines where optimizing lead compounds for clinical use is essential.

One of the most exciting aspects of this compound is its potential application in combination therapy. The dual functionality provided by its unique structure suggests that it could be used alongside other drugs targeting different pathways to achieve synergistic effects. Such combinations are increasingly recognized as a key strategy in combating complex diseases like cancer and chronic inflammatory conditions.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the benzothiazole ring system and introduce the 4-butyl(ethyl)sulfamoyl group with high regioselectivity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into how similar molecules can be synthesized efficiently on an industrial scale.

As research progresses, it is anticipated that this compound will find applications beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying molecular interactions in biological systems. Additionally, its potential as an intermediate in synthesizing more complex molecules opens up new avenues for drug discovery and development.

The growing interest in heterocyclic compounds like this one reflects a broader trend in medicinal chemistry towards designing molecules with multiple functional groups that can interact with biological targets in sophisticated ways. This approach is expected to yield novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments.

In conclusion, compound with CAS No. 850911-05-6 and product name 4-butyl(ethyl)sulfamoyl-N-(2Z)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a significant contribution to the field of chemical and biomedical research. Its unique structure and predicted pharmacological properties make it a promising candidate for further investigation into therapeutic applications. As research continues to uncover its potential benefits, this compound is poised to play an important role in future medical advancements.